Cas no 2171808-24-3 (5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2171808-24-3
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 6567953
• PubChem ID: 165524414
• Update Time: 2025-05-20

5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid
• 2171808-24-3
• EN300-1448973
• 5-bromo-2-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid

• Inchi： 1S/C10H10BrN3O2/c1-2-3-4-5-12-10-13-6-7(11)8(14-10)9(15)16/h1,6H,3-5H2,(H,15,16)(H,12,13,14)
• InChI Key： IOWUTRPVNKENCT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)NCCCC#C

Computed Properties

• Exact Mass: 282.99564g/mol
• Monoisotopic Mass: 282.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.1Ų

Additional information on 5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid

5-Bromo-2-(Pent-4-yn-1-yl)aminopyrimidine-4-carboxylic Acid (CAS No. 2171808-24-3): An Overview

5-Bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2171808-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the treatment of diseases involving aberrant cellular signaling pathways.

The chemical structure of 5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid is composed of a pyrimidine core, a bromine substituent, and a pentynyl group. The bromine atom at the 5-position of the pyrimidine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The presence of the pentynyl group, specifically the terminal alkyne moiety, provides a versatile handle for further chemical modifications through click chemistry reactions.

Recent studies have highlighted the importance of 5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid in modulating key signaling pathways involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain kinases, which are often overexpressed or hyperactive in various types of cancer. By targeting these kinases, 5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid can potentially disrupt the aberrant signaling cascades that drive tumor growth and metastasis.

In addition to its anti-cancer properties, 5-bromo-2-(pent-4-yn-1-yl)aminopyrimidine-4-carboxylic acid has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-bromo-2-(pent-4-yn-1-y l)aminopyrimidine - 4 - carboxylic acid could be a valuable candidate for the development of new treatments for inflammatory diseases.

The synthetic route to 5-bromo - 2 - (pent - 4 - ynyl)aminopyrimidine - 4 - carboxylic acid involves a series of well-defined chemical transformations. The synthesis typically begins with the preparation of a brominated pyrimidine intermediate, followed by the introduction of the pentynyl group through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach not only ensures high yields but also allows for easy functionalization with various substituents, making it an attractive method for generating structurally diverse analogs.

The pharmacokinetic properties of 5-bromo - 2 - (pent - 4 - ynyl)aminopyrimidine - 4 - carboxylic acid have been extensively studied to evaluate its potential as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicity studies have revealed that 5-bromo - 2 - (pent - 4 - ynyl)aminopyrimidine - 4 - carboxylic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-bromo - 2 - (pent - 4 - ynyl)aminopyrimidine - 4 - carboxylic acid (CAS No. 2171808 - 24 - 3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in cancer treatment and other diseases involving dysregulated cellular signaling pathways.